Cas no 1149669-51-1 (nervilifordin C)

• Product Name: nervilifordin C
• CAS No: 1149669-51-1
• MF: C₂₈H₃₂O₁₇
• MW: 640.543490409851
• CID: 2005891
• PubChem ID: 44179424
• Update Time: 2025-04-21

nervilifordin C Chemical and Physical Properties

Names and Identifiers

• nervilifordin C
• rhamnetin-3-O-beta-D-glucopyranosyl-(1-4)-beta-D-glucopyranoside
• (-)-Nervilifordin C
• 3-((2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-2-(3,4-dihydroxyphenyl)-5-hydroxy-7-methoxychromen-4-one
• 3-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5-hydroxy-7-methoxychromen-4-one
• 1149669-51-1
• CHEMBL539431

• Inchi： 1S/C28H32O17/c1-40-10-5-13(33)17-14(6-10)41-24(9-2-3-11(31)12(32)4-9)26(19(17)35)45-28-23(39)21(37)25(16(8-30)43-28)44-27-22(38)20(36)18(34)15(7-29)42-27/h2-6,15-16,18,20-23,25,27-34,36-39H,7-8H2,1H3
• InChI Key： LSPBTBSEMHJXDA-UHFFFAOYSA-N
• SMILES： COC1C=C2OC(=C(C(C2=C(O)C=1)=O)OC1C(O)C(O)C(OC2C(O)C(O)C(O)C(CO)O2)C(CO)O1)C1C=C(O)C(O)=CC=1

Computed Properties

• Exact Mass: 640.16394955Da
• Monoisotopic Mass: 640.16394955Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.814
• Topological Polar Surface Area: 275Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides